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Compound of Interest

Compound Name: Signal Enhancer Hikari

Cat. No.: B1191876

Get Quote

Technical Support Center: Signal Enhancer
Hikari
This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals using Signal
Enhancer Hikari for Western blotting. Our goal is to help you achieve clear, specific results by

reducing non-specific bands in your experiments.

Troubleshooting Guide: Reducing Non-Specific
Bands
Encountering non-specific bands in your Western blot, even when using Signal Enhancer
Hikari, can be frustrating. This guide provides a systematic approach to identify and resolve

the root cause of this issue.

Problem: Non-specific bands are visible on the Western blot.

Follow these steps to troubleshoot the problem:
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Step 2: Review Blocking Protocol
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High antibody concentrations are a common cause of non-specific binding.[1][2][3][4][5] Signal
Enhancer Hikari is designed to increase signal intensity, which may require you to further

optimize your antibody dilutions.[6][7][8]

Primary Antibody: If you are using the antibody for the first time, perform a dot blot to

determine the optimal concentration. Otherwise, try increasing the dilution of your primary

antibody in Signal Enhancer Hikari Solution A. A good starting point is to double the dilution

factor you would use with a standard diluent.

Secondary Antibody: Similarly, you may need to increase the dilution of your secondary

antibody in Signal Enhancer Hikari Solution B. Excessive secondary antibody can lead to

non-specific signals.[9] A control blot incubated with only the secondary antibody can help

determine if it is the source of non-specific binding.[4]

Step 2: Review Blocking Protocol

Incomplete blocking can lead to antibodies binding non-specifically to the membrane.[1][10]

Blocking Agent: Ensure you are using a fresh, high-quality blocking agent. Common choices

include 5% non-fat dry milk or 3-5% Bovine Serum Albumin (BSA) in TBST or PBST. For

phospho-specific antibodies, BSA is generally preferred as milk contains phosphoproteins

that can interfere with the signal.[10]

Blocking Duration: Increase the blocking time to 1-2 hours at room temperature or overnight

at 4°C with gentle agitation.[4][11]

Step 3: Enhance Washing Steps

Insufficient washing will leave unbound antibodies on the membrane, contributing to

background noise and non-specific bands.[11]

Washing Buffer: Use a sufficient volume of washing buffer (e.g., TBST or PBST) to fully

immerse the membrane.

Washing Duration and Frequency: Increase the number and duration of your washes. For

example, perform three to five washes of 10-15 minutes each with vigorous agitation.[3][10]
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Step 4: Check Protein Loading and Sample Quality

Issues with your protein sample can also result in unexpected bands.

Protein Concentration: Loading too much protein can lead to "ghost bands" and other non-

specific signals.[3] Aim for a protein concentration of 20-30 µ g/well for cell lysates.[3]

Sample Degradation: If you observe bands at a lower molecular weight than expected, your

protein may have been degraded by proteases. Always prepare fresh samples and use

protease inhibitors.[3][9]

Step 5: Run Necessary Controls

Controls are essential for interpreting your results correctly.

Positive and Negative Controls: Include positive and negative control lysates to confirm

antibody specificity.

Secondary Antibody-Only Control: As mentioned in Step 1, this helps identify non-specific

binding from the secondary antibody.

Frequently Asked Questions (FAQs)
Q1: I've started using Signal Enhancer Hikari and now I see more non-specific bands. Why is

this happening?

A1: Signal Enhancer Hikari significantly enhances the signal from antibody-antigen

interactions.[6][7][12] If your primary or secondary antibody has some low-level cross-reactivity,

the enhancer can make these previously faint, non-specific bands more apparent. The solution

is often to further optimize your antibody concentrations by increasing their dilution.

Q2: Can I use my usual antibody dilutions with Signal Enhancer Hikari?

A2: It is recommended to re-optimize your antibody dilutions when switching to Signal
Enhancer Hikari. Since the reagent enhances signal, you can often use more dilute antibody

solutions, which can help reduce background and non-specific binding while saving on

antibody costs.
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Q3: Does Signal Enhancer Hikari replace the need for a blocking step?

A3: No, Signal Enhancer Hikari is an antibody diluent and signal amplifier; it is not a blocking

agent. A separate blocking step is still crucial to prevent non-specific binding of antibodies to

the membrane.[12]

Q4: What should I do if I still see non-specific bands after troubleshooting?

A4: If you have followed the troubleshooting guide and are still experiencing issues, consider

the specificity of your primary antibody. Polyclonal antibodies, by nature, can sometimes bind to

multiple epitopes.[3] You may need to try a different primary antibody, ideally a monoclonal

antibody, that is more specific to your protein of interest.

Q5: Can the age or quality of my reagents affect the performance of Signal Enhancer Hikari?

A5: Yes, always use fresh, clean buffers and reagents.[2] Bacterial growth in blocking solutions

or wash buffers can contribute to high background.[11] Ensure your Signal Enhancer Hikari
has been stored correctly at 4°C and shielded from light.[12]

Data Presentation
The following table summarizes the expected performance improvements when using Signal
Enhancer Hikari compared to a conventional diluent like TBS-T or PBS-T. The exact

enhancement can be protein-dependent.[12][13]
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Feature
Conventional
Diluent (TBS-
T/PBS-T)

Signal Enhancer
Hikari

Expected
Improvement

Signal Intensity Baseline
Several to >10-fold

increase

Significant

enhancement of target

protein signal

Background Noise Variable Reduced

Clearer background,

improved signal-to-

noise ratio

Non-Specific Bands May be present Reduced or eliminated

Improved antibody

specificity and cleaner

blot

Experimental Protocols
Protocol: Western Blotting using Signal Enhancer Hikari

This protocol outlines the key steps for performing a Western blot with Signal Enhancer
Hikari.

Protein Separation and Transfer:

Separate your protein samples via SDS-PAGE.

Transfer the separated proteins to a nitrocellulose or PVDF membrane.

Blocking:

Immerse the membrane in a suitable blocking buffer (e.g., 5% non-fat milk or 3-5% BSA in

TBST/PBST).

Incubate for 1-2 hours at room temperature or overnight at 4°C with gentle agitation.

Primary Antibody Incubation:
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Dilute your primary antibody in Signal Enhancer Hikari Solution A to its optimal

concentration.

Immerse the blocked membrane in the diluted primary antibody solution.

Incubate for 1 hour at room temperature or overnight at 4°C with gentle agitation.

Washing:

Wash the membrane three to five times for 10-15 minutes each with TBST or PBST.

Secondary Antibody Incubation:

Dilute your HRP- or AP-conjugated secondary antibody in Signal Enhancer Hikari
Solution B to its optimal concentration.

Immerse the membrane in the diluted secondary antibody solution.

Incubate for 1 hour at room temperature with gentle agitation.

Final Washing:

Repeat the washing step as described in step 4.

Detection:

Proceed with your chosen detection method (e.g., chemiluminescence or colorimetric).

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1191876/docs?utm_src=pdf-body#how-to-reduce-non-specific-bands-using-signal-enhancer-hikari
https://www.benchchem.com/product/b1191876/docs?utm_src=pdf-body#how-to-reduce-non-specific-bands-using-signal-enhancer-hikari
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191876?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard Western Blot Steps

Signal Enhancer Hikari Protocol

1. SDS-PAGE

2. Protein Transfer

3. Blocking

4. Primary Antibody Incubation
(Diluted in Solution A)

5. Washing

6. Secondary Antibody Incubation
(Diluted in Solution B)

7. Final Washing

8. Detection

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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